REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]2[C:22](=[CH:23][CH:24]=1)[C:7]1=[CH:8][C:9]3[C:10](=O)[C:11]4[CH:12]=[CH:13][CH:14]=[CH:15][C:16]=4[C:17](=O)[C:18]=3[CH:19]=[C:6]1[C:5]2([CH3:26])[CH3:25].I.O.II>C(O)(=O)C>[Br:1][C:2]1[CH:3]=[C:4]2[C:22](=[CH:23][CH:24]=1)[C:7]1=[CH:8][C:9]3[CH:10]=[C:11]4[C:16](=[CH:17][C:18]=3[CH:19]=[C:6]1[C:5]2([CH3:26])[CH3:25])[CH:15]=[CH:14][CH:13]=[CH:12]4
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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BrC=1C=C2C(C=3C(=CC=4C(C=5C=CC=CC5C(C4C3)=O)=O)C2=CC1)(C)C
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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I
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Name
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resultant solution
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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500 mL
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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4.05 g
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Type
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reactant
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Smiles
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II
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Type
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CUSTOM
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Details
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by reflux-stirring for 48 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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FILTRATION
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Details
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The produced solid was filtered
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Type
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DISSOLUTION
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Details
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dissolved in toluene (200 ml)
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Type
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STIRRING
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Details
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by reflux-stirring for 3 hours
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Duration
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3 h
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Type
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EXTRACTION
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Details
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After the reaction was completed, through extraction and column chromatography
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Reaction Time |
48 h |
Name
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Type
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product
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Smiles
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BrC=1C=C2C(C=3C(=CC=4C=C5C=CC=CC5=CC4C3)C2=CC1)(C)C
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Type | Value | Analysis |
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AMOUNT: MASS | 11.3 g | |
YIELD: PERCENTYIELD | 61% | |
YIELD: CALCULATEDPERCENTYIELD | 60.5% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |